Cas no 94231-63-7 (Potassium 3-(allyloxy)propanesulphonate)

Potassium 3-(allyloxy)propanesulphonate structure
94231-63-7 structure
Product Name:Potassium 3-(allyloxy)propanesulphonate
CAS No:94231-63-7
MF:C6H11KO4S
MW:218.312442064285
CID:1000760
Update Time:2023-08-03

Potassium 3-(allyloxy)propanesulphonate Chemical and Physical Properties

Names and Identifiers

    • potassium 3-(allyloxy)propanesulphonate
    • potassium,3-prop-2-enoxypropane-1-sulfonate
    • POTASSIUM 3-(ALLYLOXY)PROPANESULFONATE
    • 3-(2-Propenyloxy)-1-propanesulfonic acid potassium salt
    • Potassium 3-(allyloxy)propanesulphonate
    • Inchi: 1S/C6H12O4S.K/c1-2-4-10-5-3-6-11(7,8)9;/h2H,1,3-6H2,(H,7,8,9);/q;+1/p-1
    • InChI Key: VHFYFKHKGFFLTE-UHFFFAOYSA-M
    • SMILES: [K+].S(CCCOCC=C)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 218.001511
  • Monoisotopic Mass: 218.001511
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 194
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 74.8

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
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